1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene
Overview
Description
1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene, also known as this compound, is a useful research compound. Its molecular formula is C8H8F4N2 and its molecular weight is 208.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Metal-Organic Frameworks (MOFs) : A fluorinated bis(triazole) ligand, closely related to 1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene, was used to coordinate with Mn(II), Co(II), Fe(II), and Cu(II) ions to build six novel metal-organic frameworks (MOFs). These MOFs showed different supramolecular architectures and demonstrated antibacterial activities against both Gram-positive and Gram-negative bacteria (Zhang et al., 2014).
Synthesis and Redox Properties : Sterically hindered 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene was synthesized and its redox properties were investigated. The compound was characterized by various spectroscopic methods and its molecular structure was analyzed through X-ray crystallography (Sasaki et al., 1999).
Allergic Contact Dermatitis : An outbreak of dermatitis among laboratory workers exposed to this compound, an intermediate of an insecticide, was reported. Patch testing confirmed allergic reactions to the compound (Carmichael et al., 1989).
Optical Properties and Phase Behaviour : Selectively fluorinated rigid rods based on 4-pyridylethynyl group, including derivatives of this compound, were prepared and characterized for their UV-Vis absorption, fluorescence spectra, and X-ray crystal structures. These compounds exhibited a variety of packing motifs and phase behaviors (Fasina et al., 2004).
Synthesis of Oxadiazoles : An efficient acid-catalyzed condensation process was reported for forming 1,4-bis(5-aryl-1,3,4-oxadiazol-2-yl)-2,3,5,6-tetrafluorobenzenes, utilizing substituted benzohydrazides and tetrafluoroterephthalic acid. These products were characterized by NMR, IR, and mass spectra (Dhotre et al., 2020).
Preparation of Phosphorus-Based Conjugated Systems : A study presented a synthetic method for 2,3,5,6-tetrafluoro-p-phenylenebis(phosphanes), aiming to create linear phosphorus-based conjugated systems. Compounds like 1,4-Bis[bis(diethylamino)phosphanyl]-2,3,5,6-tetrafluorobenzene were synthesized and analyzed using spectroscopic methods and X-ray crystallography (Orthaber et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
[4-(aminomethyl)-2,3,5,6-tetrafluorophenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F4N2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h1-2,13-14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLOZZSUAGFSGIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=C(C(=C(C(=C1F)F)CN)F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F4N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00237975 |
Source
|
| Record name | 1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00237975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
89992-50-7 |
Source
|
| Record name | 1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0089992507 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00237975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[4-(aminomethyl)-2,3,5,6-tetrafluorophenyl]methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 1,4-Bis(aminomethyl)-2,3,5,6-tetrafluorobenzene in chemical synthesis?
A1: this compound serves as a key intermediate in the synthesis of various chemical compounds. Notably, it acts as a precursor in the production of certain insecticides. []
Q2: Are there any known health risks associated with exposure to this compound?
A2: Yes, research indicates that exposure to this compound can cause allergic contact dermatitis. This was observed in laboratory workers handling the compound, along with its derivatives tetrafluoroterephthalonitrile (TFTPN) and 1,4-bis(dimethylaminomethyl)-2,3,5,6-tetrafluorobenzene (BDTFB amine). [] Patch testing confirmed allergies to this compound in several workers. []
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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